4-Bromo-2-(isopropylamino)benzoic acid
Cat. No. B8762101
M. Wt: 258.11 g/mol
InChI Key: NRPCOCUZYRUHHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([F:11])[c:5]([C:6](=[O:7])[OH:8])[cH:9][cH:10]1.[CH3:12][CH:13]([CH3:14])[NH2:15].[ClH:16].[cH:17]1[cH:18][cH:19][n:20][cH:21][cH:22]1>>[Br:1][c:2]1[cH:3][c:4]([NH:15][CH:13]([CH3:12])[CH3:14])[c:5]([C:6](=[O:7])[OH:8])[cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1ccc(Br)cc1F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccncc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)Nc1cc(Br)ccc1C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
